Cas no 2248390-37-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-2-carboxylate
• CAS No: 2248390-37-4
• MF: C₁₉H₂₂N₂O₇
• MW: 390.387185573578
• CID: 6298204
• PubChem ID: 165729555
• Update Time: 2025-07-17

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248390-37-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-2-carboxylate
• EN300-6525832

• Inchi： 1S/C19H22N2O7/c1-18(2,3)27-17(25)20-11-19(9-6-10-26-19)16(24)28-21-14(22)12-7-4-5-8-13(12)15(21)23/h4-5,7-8H,6,9-11H2,1-3H3,(H,20,25)
• InChI Key： PBNUOUDICKQHFU-UHFFFAOYSA-N
• SMILES： O1CCCC1(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 390.14270105g/mol
• Monoisotopic Mass: 390.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 111Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-2-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-2-carboxylate (CAS No. 2248390-37-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-2-carboxylate (CAS No. 2248390-37-4) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a 1,3-dioxo-isoindole core and a tert-butoxycarbonyl (Boc)-protected amine, makes it a valuable intermediate for drug discovery and peptide chemistry. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways and its compatibility with modern synthetic methodologies.

In recent years, the demand for Boc-protected intermediates like 2248390-37-4 has surged, driven by advancements in targeted drug delivery and personalized medicine. The compound’s ability to serve as a building block for peptide-based therapeutics aligns with current trends in oncology and neurodegenerative disease research. Notably, its oxolane-2-carboxylate moiety enhances solubility, addressing a common challenge in formulation development. This property is particularly relevant given the growing focus on bioavailability optimization in drug design.

From a synthetic perspective, CAS 2248390-37-4 exemplifies the convergence of green chemistry principles and high-efficiency transformations. Its isoindole-1,3-dione scaffold is amenable to microwave-assisted reactions, reducing energy consumption—a key consideration for sustainable manufacturing. Laboratories exploring C–H activation or photocatalysis often utilize derivatives of this compound to achieve selective functionalization, reflecting its versatility in cutting-edge methodologies.

The stability of the Boc group in 2248390-37-4 under mild acidic conditions has also made it a candidate for prodrug development, a hot topic in pharmaceutical forums. Discussions on platforms like ResearchGate frequently highlight its utility in creating pH-sensitive drug release systems. Furthermore, computational studies leveraging AI-driven molecular modeling have identified this compound’s potential as a fragment for protein-protein interaction inhibitors, tapping into the industry’s push toward undruggable targets.

Quality control of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-2-carboxylate requires stringent HPLC and LC-MS protocols, as impurities may affect downstream applications. Analytical chemists emphasize the importance of chiral purity due to the compound’s stereocenter, especially when used in asymmetric synthesis. These considerations are critical for researchers querying "how to characterize Boc-amino acid derivatives" or "methods to assess isoindole stability."

In summary, CAS 2248390-37-4 represents a nexus of innovation across multiple disciplines. Its structural features cater to contemporary needs in bioconjugation, catalysis, and material science, while its synthetic accessibility supports scalable production. As the scientific community continues to explore multifunctional scaffolds, this compound is poised to remain a focal point in both academic and industrial settings.